Cas no 1251692-77-9 (N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1251692-77-9
• MF: C₁₅H₁₆BrN₃O₂
• MW: 350.21044254303
• CID: 6237398
• PubChem ID: 49664897
• Update Time: 2025-10-31

N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• VU0624369-1
• N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1(6H)-yl)acetamide
• F3406-7256
• N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1-yl)acetamide
• 1251692-77-9
• AKOS024485155

• Inchi： 1S/C15H16BrN3O2/c1-3-12-8-15(21)19(10(2)17-12)9-14(20)18-13-6-4-11(16)5-7-13/h4-8H,3,9H2,1-2H3,(H,18,20)
• InChI Key： QOSOOKKEBKLCGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1C(C=C(CC)N=C1C)=O)=O

Computed Properties

• Exact Mass: 349.043
• Monoisotopic Mass: 349.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide

Comprehensive Overview of N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1251692-77-9)

N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1251692-77-9) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique pyrimidine core, which is a common motif in bioactive molecules. The presence of a 4-bromophenyl group and an ethyl-methyl substitution pattern enhances its versatility in drug design. Researchers are increasingly interested in this compound due to its structural similarity to known kinase inhibitors and its potential applications in targeting metabolic disorders.

In recent years, the demand for novel pyrimidine derivatives has surged, driven by their role in developing treatments for chronic diseases. N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide stands out due to its balanced lipophilicity and hydrogen-bonding capacity, making it a candidate for oral bioavailability optimization. Its CAS No. 1251692-77-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Additionally, the compound's bromophenyl moiety is a hotspot for further derivatization, aligning with trends in fragment-based drug discovery.

The synthesis of N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide involves multi-step organic reactions, including condensation and amidation. Its 6-oxo-1,6-dihydropyrimidine scaffold is particularly noteworthy, as it mimics natural nucleotides, enabling interactions with biological targets like enzymes and receptors. This property has sparked interest in its use for cancer research and anti-inflammatory agents, topics trending in scientific literature and AI-driven search queries.

From an industrial perspective, CAS No. 1251692-77-9 is gaining traction in custom synthesis services, catering to labs focused on high-throughput screening. Its molecular weight (367.22 g/mol) and moderate polarity make it suitable for LC-MS analysis, a common technique in modern drug development. The compound's stability under ambient conditions further adds to its practicality for long-term storage and transport.

Environmental and safety studies of N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide indicate low ecotoxicity, aligning with the growing emphasis on green chemistry. This aspect is critical for regulatory compliance, especially in regions with stringent chemical policies. As sustainability becomes a priority, compounds like this, with minimal hazardous byproducts, are favored in pharmaceutical manufacturing.

In summary, N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1251692-77-9) embodies the intersection of innovation and practicality in chemical research. Its structural features and applications resonate with current trends in drug discovery and agrochemical development, making it a compound of enduring interest to scientists and industry professionals alike.